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Compound of Interest

Compound Name: 9-Phenanthreneboronic Acid
CAS No.: 68572-87-2
Cat. No.: B130628
. J

9-Phenanthreneboronic acid (9-PBA), identified by its CAS number 68572-87-2, is a
specialized aromatic boronic acid that has emerged as a pivotal building block in modern
organic synthesis.[1] Its unique structure, combining a rigid, polycyclic aromatic phenanthrene
core with a versatile boronic acid functional group, makes it an indispensable reagent for
researchers in materials science, organic electronics, and drug discovery. The significance of
9-PBA lies primarily in its utility as a coupling partner in palladium-catalyzed cross-coupling
reactions, most notably the Suzuki-Miyaura reaction, which enables the efficient construction of
complex carbon-carbon bonds.[2][3]

This guide, intended for researchers, chemists, and drug development professionals, provides
a comprehensive overview of 9-Phenanthreneboronic acid. We will delve into its fundamental
structure and properties, explore its synthesis and reactivity, detail its critical role in the Suzuki-
Miyaura coupling, and survey its diverse applications, from next-generation OLED materials to
the synthesis of potent therapeutic agents.

Part 1: Molecular Architecture and Physicochemical
Profile
Core Structure and Inherent Reactivity

At its heart, 9-Phenanthreneboronic acid is a derivative where a boronic acid group [-B(OH)z]
is attached to the 9-position of the phenanthrene molecule.[2] This specific substitution pattern
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is not arbitrary; it is a direct consequence of the electronic structure of the phenanthrene
nucleus.

The 9-position of phenanthrene is a locus of enhanced reactivity, particularly for electrophilic
aromatic substitution.[4] This heightened reactivity stems from the superior resonance
stabilization of the cationic intermediate (the Wheland complex) formed when an electrophile
attacks this position. The positive charge can be delocalized across the polycyclic system while
preserving two intact benzene rings, which is energetically more favorable compared to an
attack at other positions.[4] This inherent electronic property makes the synthesis of 9-
substituted phenanthrenes, including the precursor to 9-PBA, highly efficient.

The structure imparts several key characteristics:

» Rigid Aromatic System: The phenanthrene core provides a rigid, planar, and extended Tt-
electron system, a crucial feature for applications in organic electronics where charge
transport and photophysical properties are paramount.[2]

» Reactive Boronic Acid Moiety: The boronic acid group is the cornerstone of its synthetic
utility, serving as the active component in cross-coupling reactions.[3]

Caption: Molecular structure of 9-Phenanthreneboronic acid.

Physicochemical Properties

The physical and chemical properties of 9-PBA are critical for its handling, storage, and
application in synthetic protocols. It typically presents as a white to light yellow crystalline
powder.[1][5]
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Property Value Source(s)
CAS Number 68572-87-2 [1]6]
Molecular Formula C14H11BO2 [61[7]
Molecular Weight 222.05 g/mol [6][8]
Appearance White to beige or pale yellow (1]
powder
Melting Point 165-170 °C [8][9]
Boiling Point 479.5 °C (Predicted) 9]
Density ~1.26 g/cm3 (Predicted) [1109]
Purity >97-98% [11[5][7]
Solubility Soluble in Ethanol 9]
pKa 8.53 (Predicted) [9]
InChi Key JCDAUYWOHOLVMH- 6171
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Part 2: Synthesis of 9-Phenanthreneboronic Acid

The most common and reliable method for synthesizing 9-PBA involves the lithiation of 9-
bromophenanthrene followed by quenching with a trialkyl borate ester. This organometallic
approach leverages the reactivity of the carbon-bromine bond to introduce the boronic acid
functionality.

Synthetic Workflow: From Bromide to Boronic Acid

The causality behind this protocol is rooted in classic organometallic chemistry. The use of a
strong organolithium base (n-BuLi) at very low temperatures (-78 °C) facilitates a halogen-
metal exchange, converting the relatively unreactive aryl bromide into a highly nucleophilic
aryllithium species. This intermediate is then trapped by the electrophilic boron atom of
triisopropyl borate. The low temperature is critical to prevent side reactions and decomposition
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of the thermally sensitive aryllithium. The final step involves acidic workup to hydrolyze the
boronate ester intermediate, yielding the desired 9-Phenanthreneboronic acid.

Step 1: Lithiation

9-Bromophenanthrene
+ Triisopropyl Borate
in Anhydrous THF

\4
Cool to -78 °C
(Under Argon)

A4

Slow, Dropwise Addition
of n-BuLi (1.6M)

A4

Stir for 1 hour
at-78 °C

Step 2: Quench & Hydrolysis
\4

[Slowly warm to -20 °C)

\
Add 2M HCI
(Aqueous Workup)
\
Warm to Room Temp.
Stir for 1 hour
Step 3: [solation
Y
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\/
Dry Organic Phase
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Crude 9-PBA Product
(White Solid)
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Caption: General workflow for the synthesis of 9-PBA.

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 9-PBA.[10]

Reaction Setup: Under an inert argon atmosphere, dissolve 9-bromophenanthrene (e.g., 1 g,
3.9 mmol) and triisopropyl borate (e.g., 1.35 ml, 5.85 mmol) in anhydrous tetrahydrofuran
(THF, 30 ml) in a flask equipped with a magnetic stirrer.

Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath.

Base Addition: Slowly add n-butyllithium (n-BuLi, 1.6 M in hexanes, e.g., 2.9 ml, 4.68 mmol)
dropwise over a period of 1 hour, ensuring the internal temperature remains at -78 °C.

Stirring: Continue stirring the reaction mixture at -78 °C for an additional hour after the
addition is complete.

Quenching and Hydrolysis: Slowly allow the mixture to warm to -20 °C. Quench the reaction
by adding 2M hydrochloric acid (HCI, 20 ml).

Final Stirring: Remove the cooling bath and allow the mixture to warm to room temperature
(approx. 18 °C), stirring for 1 hour.

Extraction and Isolation: Add diethyl ether (300 ml) for extraction. Separate the organic
phase, dry it over anhydrous magnesium sulfate (MgSOa), filter, and concentrate the solvent
under reduced pressure.

Product: This procedure yields crude 9-phenanthrenylboronic acid as a white solid (typical
yield: ~89%), which is often of sufficient purity for direct use in subsequent reactions.[10]

Part 3: The Suzuki-Miyaura Coupling: A Cornerstone
Reaction
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The paramount application of 9-Phenanthreneboronic acid is its role in the Suzuki-Miyaura
cross-coupling reaction. This Nobel Prize-winning reaction is one of the most powerful methods
for forming C(sp?)-C(sp?) bonds, linking the phenanthrene unit to other aryl or vinyl fragments.
[2][11]

The Catalytic Cycle Explained

The self-validating nature of the Suzuki protocol lies in its robust and well-understood catalytic
cycle, which efficiently regenerates the active palladium(0) catalyst. The choice of a base is
crucial; it activates the boronic acid by forming a more nucleophilic boronate complex, which
facilitates the key transmetalation step.[11]

o Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond (e.g., an aryl
bromide) to form a Pd(Il) complex.

o Transmetalation: The organic group from the activated boronate complex is transferred to
the Pd(Il) center, displacing the halide. This is the step where the new C-C bond is poised to
form.

e Reductive Elimination: The two organic fragments on the Pd(Il) center couple and are
eliminated, forming the final product and regenerating the Pd(0) catalyst, which re-enters the
cycle.
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Suzuki-Miyaura Catalytic Cycle
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Caption: The catalytic cycle of the Suzuki-Miyaura reaction.
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Part 4: Field-Proven Applications

The versatility of 9-Phenanthreneboronic acid makes it a valuable precursor in several high-
tech and research-intensive fields.

Materials Science: Organic Light-Emitting Diodes
(OLEDS)

A primary application of 9-PBA is as an intermediate in the synthesis of materials for OLEDs.[1]
The phenanthrene moiety provides thermal stability and a wide bandgap, which are desirable
properties for host materials or emissive components in OLED devices.[12][13] By coupling 9-
PBA with other aromatic units, chemists can fine-tune the photophysical properties (e.qg.,
emission color, quantum yield) of the resulting materials.[12][14] The excellent thermal stability
of phenanthrene derivatives is particularly advantageous for ensuring the longevity and
reliability of OLED displays and lighting.[12]

Advanced Organic Synthesis

Beyond OLEDs, 9-PBA is a key reactant for creating large polycyclic aromatic hydrocarbons
(PAHSs) and electron-rich benzolg,h,i|perylenes.[1][8] These complex structures are of
significant interest in fundamental chemical research and for developing novel organic
semiconductors and fluorescent probes.

Drug Discovery and Medicinal Chemistry

In the pharmaceutical sector, boronic acids are increasingly recognized as important
pharmacophores. The first FDA-approved boronic acid-containing drug, Bortezomib (Velcade),
highlighted their potential.[15] 9-PBA serves as a crucial building block in the synthesis of
complex molecules with potential therapeutic activity. It has been used as a reactant in the
development of:

o FLAP protein inhibitors as potential anti-inflammatory agents.[1][8]

» Aminoisoquinolinones as selective inhibitors of PARP-2 (Poly (ADP-ribose) polymerase 2),
an enzyme family involved in DNA repair and a target for cancer therapy.[1][8]
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The ability to use 9-PBA to construct novel molecular scaffolds is invaluable for generating
chemical libraries to explore structure-activity relationships in drug discovery programs.[16]

Part 5: Safety, Handling, and Storage

As with any laboratory chemical, proper handling of 9-Phenanthreneboronic acid is essential
for safety.

e Hazards: It is classified as an irritant. GHS hazard statements indicate that it causes skin
irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation
(H335).[9][17]

e Precautions: Avoid breathing dust. Avoid contact with skin and eyes. Use in a well-ventilated
area and wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat.[9]

o Storage: For optimal stability, 9-PBA should be stored in a tightly sealed container in a dry,
dark place at room temperature.[9] It may contain varying amounts of its anhydride, which
forms from the dehydration of the boronic acid.[8]

Conclusion

9-Phenanthreneboronic acid is far more than a simple chemical reagent; it is a versatile and
powerful tool for molecular construction. Its unique combination of a rigid, electronically-rich
phenanthrene core and a synthetically adaptable boronic acid group has cemented its role in
cutting-edge research. From enabling the vibrant colors of OLED screens to providing the
structural framework for potential new medicines, the applications of 9-PBA continue to
expand. For researchers and scientists, a thorough understanding of its properties, synthesis,
and reactivity is fundamental to harnessing its full potential in designing the next generation of
advanced materials and therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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